Cas no 2228643-67-0 (1-(3,5-dimethoxypyridin-4-yl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(3,5-dimethoxypyridin-4-yl)-N-methylcyclopropan-1-amine
• CAS No: 2228643-67-0
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5962183
• PubChem ID: 165685128
• Update Time: 2025-05-19

1-(3,5-dimethoxypyridin-4-yl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethoxypyridin-4-yl)-N-methylcyclopropan-1-amine
• 2228643-67-0
• EN300-1824419

• Inchi： 1S/C11H16N2O2/c1-12-11(4-5-11)10-8(14-2)6-13-7-9(10)15-3/h6-7,12H,4-5H2,1-3H3
• InChI Key： LEUVCKRFRPACAL-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC=C(C=1C1(CC1)NC)OC

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.4Ų

Additional information on 1-(3,5-dimethoxypyridin-4-yl)-N-methylcyclopropan-1-amine

Research Brief on 1-(3,5-dimethoxypyridin-4-yl)-N-methylcyclopropan-1-amine (CAS: 2228643-67-0)

This research brief provides an in-depth analysis of the latest advancements related to the compound 1-(3,5-dimethoxypyridin-4-yl)-N-methylcyclopropan-1-amine (CAS: 2228643-67-0), a molecule of growing interest in the field of chemical biology and medicinal chemistry. The compound has recently garnered attention due to its potential applications in drug discovery and development, particularly in the modulation of specific biological targets.

Recent studies have focused on the synthesis and characterization of 1-(3,5-dimethoxypyridin-4-yl)-N-methylcyclopropan-1-amine, with particular emphasis on its structural properties and reactivity. The compound's unique pyridine and cyclopropane motifs contribute to its stability and bioactivity, making it a promising candidate for further pharmacological evaluation. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its purity and structural integrity.

In vitro and in vivo studies have explored the compound's potential as a modulator of key enzymatic pathways. Preliminary results suggest that 1-(3,5-dimethoxypyridin-4-yl)-N-methylcyclopropan-1-amine exhibits selective binding affinity towards certain protein targets, although the exact mechanism of action remains under investigation. These findings have sparked interest in its potential therapeutic applications, particularly in areas such as neurodegenerative diseases and oncology.

The pharmacokinetic profile of 1-(3,5-dimethoxypyridin-4-yl)-N-methylcyclopropan-1-amine has also been a subject of recent research. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) properties, with results indicating favorable bioavailability and metabolic stability in preclinical models. These characteristics enhance its potential as a lead compound for further optimization and development.

Ongoing research efforts are focused on structure-activity relationship (SAR) studies to optimize the compound's pharmacological properties. Modifications to the pyridine and cyclopropane moieties are being explored to enhance potency, selectivity, and drug-like characteristics. Computational modeling and molecular docking studies have provided valuable insights into the compound's interaction with biological targets, guiding these optimization efforts.

In conclusion, 1-(3,5-dimethoxypyridin-4-yl)-N-methylcyclopropan-1-amine represents a promising chemical scaffold with significant potential in medicinal chemistry applications. While further research is needed to fully elucidate its biological activities and therapeutic potential, current findings support continued investigation of this compound and its derivatives. The unique structural features and preliminary biological data make it a compelling subject for future studies in drug discovery and development.